Cas no 1806927-98-9 (5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine)

• Product Name: 5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine
• CAS No: 1806927-98-9
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4865037
• Update Time: 2025-06-08

5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H5ClF2N2O/c1-14-7-5(2-12)13-3-4(9)6(7)8(10)11/h3,8H,1H3
• InChI Key： YOQOLDMOJGSDTF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine

Introduction to 5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine (CAS No. 1806927-98-9)

5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine, identified by the CAS number 1806927-98-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including the presence of a chloro group, a cyano group, a difluoromethyl group, and a methoxy group, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The synthesis and application of 5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine have garnered considerable attention in recent years due to its role as a key intermediate in the development of novel therapeutic agents. The pyridine core is a privileged scaffold in medicinal chemistry, often serving as a pharmacophore in drugs targeting various diseases. The introduction of electron-withdrawing and electron-donating groups at specific positions on the pyridine ring can modulate the biological activity of the compound, making it a valuable building block for drug discovery.

In particular, the chloro and cyano substituents in this compound enhance its reactivity, enabling further functionalization through nucleophilic substitution reactions. The difluoromethyl group is known for its ability to improve metabolic stability and binding affinity to biological targets, while the methoxy group can influence solubility and pharmacokinetic properties. These features make 5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine a versatile intermediate for synthesizing complex molecules with potential therapeutic benefits.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to streamline the synthetic pathway, reducing reaction times and improving yields. These innovations are crucial for ensuring an adequate supply of high-quality 5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine for both academic research and industrial applications.

The biological activity of 5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine has been extensively studied in various preclinical models. Research has demonstrated its potential as an intermediate in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, derivatives of this molecule have shown promising results in inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, structural analogs have been explored for their ability to interfere with viral replication mechanisms, highlighting the compound's versatility in addressing different therapeutic challenges.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance their pharmacological properties. The difluoromethyl group in 5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine contributes to increased lipophilicity and metabolic stability, which are critical factors for drug efficacy. Furthermore, fluorinated pyridines have been reported to exhibit improved binding affinities to target proteins due to their ability to form strong hydrogen bonds and hydrophobic interactions. These characteristics make this compound an attractive candidate for further development into novel therapeutic agents.

In conclusion, 5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine (CAS No. 1806927-98-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the development of next-generation drugs targeting various diseases. As synthetic methodologies continue to evolve, the accessibility and utility of 5-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine are expected to expand even further.